N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide

• IUPAC Name: N,N-diethyl-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
• InChI: InChI=1S/C19H22N2O/c1-3-20(4-2)19(22)21-17-11-7-5-9-15(17)13-14-16-10-6-8-12-18(16)21/h5-12H,3-4,13-14H2,1-2H3
• InChI Key: AEANITORMLRREI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31
• Molecular Formula: C19H22N2O
• DSSTOX Substance ID: DTXSID20974517
• Molecular Weight: 294.4 g/mol
• CAS RN: 5906-87-6

Description

Synthesis Analysis

The synthesis of related compounds involves a sequence of reactions starting from basic aromatic amines and progressing through various intermediates. One approach involves acid-catalyzed intramolecular Friedel-Crafts cyclization, a process where an electrophilic aromatic substitution facilitates the formation of the tricyclic structure. This method has been utilized to synthesize diastereoisomeric forms of related compounds, illustrating the synthetic routes towards such tricyclic systems (Acosta Quintero et al., 2016).

Molecular Structure Analysis

The molecular structure of dibenzo[b,f]azepine derivatives has been extensively studied using various spectroscopic techniques. Vibrational spectroscopy, including Fourier transform Raman and infrared spectroscopy, has been applied to analyze the structural features of these compounds. Computational methods like density functional theory (DFT) have been used to predict vibrational frequencies, aiding in the interpretation of the experimental data and providing insights into the molecular geometry and electron distribution (Muthu & Renuga, 2013).